Cas no 1166827-48-0 (Ethyl 6-chloro-3,5-dimethylpyrazine-2-carboxylate)

Ethyl 6-chloro-3,5-dimethylpyrazine-2-carboxylate is a pyrazine derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the chloro and methyl substituents, enhance reactivity and selectivity in synthetic pathways, making it a valuable intermediate for heterocyclic compound synthesis. The ethyl ester group improves solubility in organic solvents, facilitating further functionalization. This compound exhibits stability under standard conditions, ensuring reliable performance in multi-step reactions. Its precise molecular architecture allows for targeted modifications, supporting the development of bioactive molecules. Researchers favor this derivative for its consistent purity and well-documented reactivity profile, which streamline its use in medicinal chemistry and material science applications.
Ethyl 6-chloro-3,5-dimethylpyrazine-2-carboxylate structure
1166827-48-0 structure
Product Name:Ethyl 6-chloro-3,5-dimethylpyrazine-2-carboxylate
CAS No:1166827-48-0
MF:C9H11ClN2O2
MW:214.648841142654
CID:2146791
PubChem ID:57992027
Update Time:2025-06-08

Ethyl 6-chloro-3,5-dimethylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-chloro-3,5-dimethylpyrazine-2-carboxylate
    • AKOS037650353
    • 1166827-48-0
    • CS-14685
    • ethyl6-chloro-3,5-dimethylpyrazine-2-carboxylate
    • SCHEMBL2126222
    • DB-308060
    • C12653
    • CS-M2226
    • Ethyl 6-chloro-3,5-dimethylpyrazine-2-carboxylate
    • Inchi: 1S/C9H11ClN2O2/c1-4-14-9(13)7-5(2)11-6(3)8(10)12-7/h4H2,1-3H3
    • InChI Key: OZBCMKKGZWCMBJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)N=C(C)C(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 214.0509053g/mol
  • Monoisotopic Mass: 214.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 287.7±35.0 °C at 760 mmHg
  • Flash Point: 127.8±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

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